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Compound of Interest

Compound Name: 3-Methoxybenzonitrile

Cat. No.: B145857

This guide provides immediate, essential safety and logistical information for handling 3-
Methoxybenzonitrile in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Chemical and Physical Properties[1][2]

Property Value

Molecular Formula CsH7NOJ1]

Molecular Weight 133.15 g/mol [1]

Appearance White or Colorlless., to Yellow to Orange powder,
lump, or clear liquid[3]

CAS Number 1527-89-5[1][4]

Density 1.089 g/mL at 25 °C[2]

Boiling Point 111-112 °C at 13 mmHg[2]

Melting Point 22 °C[3]

Flash Point 105 °C (221 °F) - closed cupl[5]

Solubility Slightly soluble in water[3]

Hazard Identification and GHS Classification[1][3]
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Hazard Class GHS Pictogram Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral | Warning
swallowed[1]
. ) H312: Harmful in
Acute Toxicity, Dermal | Warning ] )
contact with skin[1]
Acute Toxicity, ] H332: Harmful if
_ | Warning .
Inhalation inhaled[1]
) o ] H315: Causes skin
Skin Irritation | Warning L
irritation[1][3]
o ] H319: Causes serious
Eye Irritation | Warning

eye irritation[1][3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for minimizing exposure and preventing
accidents.

1. Preparation:

e Fume Hood: Before starting work, ensure a chemical fume hood is functioning correctly.[6]
All handling of 3-Methoxybenzonitrile should be performed within the fume hood to avoid
inhalation of vapors.[6]

o Personal Protective Equipment (PPE): Don the following mandatory PPE before entering the
laboratory and handling the chemical.[5][7][8]

o Gather Materials: Assemble all necessary equipment, such as glassware, spatulas, and
weighing paper, inside the fume hood.

o Work Surface: Cover the work surface with disposable, absorbent bench covers to contain
any potential spills.[6]

2. Weighing and Transfer:
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» Perform all weighing and transfer operations within the chemical fume hood.[6]
e When opening the container, point the opening away from your face.[6]

o Use a dedicated spatula for transferring the chemical.

» Close the container tightly immediately after use.[5][8]

3. Post-Operation:

o Decontamination: Decontaminate all non-disposable equipment and glassware that came
into contact with 3-Methoxybenzonitrile.

e Work Surface Cleaning: Wipe down the work surface in the fume hood with an appropriate
solvent.

e PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the designated hazardous waste container.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[7][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.
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PPE Category

Specifications

Rationale

Hand Protection

Wear appropriate chemical-
resistant gloves (e.g., nitrile
gloves).[5][8] Inspect gloves

for tears or defects before use.

[9]

Prevents skin contact; 3-
Methoxybenzonitrile is harmful
if absorbed through the skin.[5]

Eye and Face Protection

Chemical safety goggles are
mandatory.[5][8] For
operations with a higher risk of
splashing, a face shield should
be worn in addition to goggles.
[9)[10][11]

Protects against splashes that
can cause serious eye
irritation.[1][5]

Skin and Body Protection

Along-sleeved laboratory coat
must be worn and fully
buttoned.[5][6] Wear
appropriate protective clothing
to prevent skin exposure.[5][8]
Closed-toe shoes are

mandatory.[6]

Protects skin from accidental

splashes and spills.[6]

Respiratory Protection

Use only in a well-ventilated
area, preferably a certified
chemical fume hood.[5][7][12]
If a fume hood is not available,
a NIOSH-approved respirator
with an appropriate filter (e.qg.,
type ABEK) should be used.

Prevents inhalation of harmful
vapors.[5][12]

Emergency Procedures: First Aid Measures

Immediate action is crucial in case of exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i ) )

upper and lower eyelids.[5][8] Seek immediate

medical attention.[5][10]

Get medical aid.[5][8] Flush skin with plenty of
) soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.[8]

Wash clothing before reuse.[5][8]

Remove from exposure and move to fresh air

immediately.[4][5] If not breathing, give artificial

Inhalation
respiration.[5][7] If breathing is difficult, give
oxygen.[4][5] Get medical aid.[5][7]
Do NOT induce vomiting.[5][8][10] If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water.[5][8] Never give anything by mouth to an

unconscious person.[5][8] Seek immediate

medical attention.[7][10]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure safety.

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste according to US EPA guidelines (40 CFR Parts
261.3) and consult state and local regulations.[5]

o Contaminated Materials: All disposable items that have come into contact with 3-
Methoxybenzonitrile, such as gloves, bench covers, and weighing paper, must be collected
in a suitable, labeled container for waste disposal.[10]

e Unused Product: Dispose of contents and container to an approved waste disposal plant.[3]
[7]1[12][13] Do not let the chemical enter the environment.[12][14] Contact a licensed
professional waste disposal service.[9]
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o Spill Cleanup: In case of a spill, absorb the material with an inert substance (e.g.,
vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.[5][12][14]
Ensure adequate ventilation.[5]

Workflow for Safe Handling of 3-
Methoxybenzonitrile
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Caption: Workflow for the safe handling of 3-Methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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